Cas no 29820-13-1 (Calcium sulphidoacetate)

• Product Name: Calcium sulphidoacetate
• CAS No: 29820-13-1
• MF: C₂H₂CaO₂S
• MW: 130.179078578949
• CID: 915731
• Update Time: 2025-07-14

Calcium sulphidoacetate Chemical and Physical Properties

Names and Identifiers

• calcium sulphidoacetate
• THIOGLYCOLIC ACID CALCIUM SALT
• acetate, 2-mercapto-, calcium salt (1:1)
• Acetic acid, 2-mercapto-, calcium salt (1:1)
• Acetic acid, mercapto-, calcium salt (1:1)
• calcium bis(sulfanylacetate)
• calcium sulfidoacetate
• sulfanylacetic acid
• Calcium thioglycolate (1:1)
• Mercaptoacetic Acid Calcium Salt
• Calcium sulphidoacetate

• Inchi： 1S/C2H4O2S.Ca/c3-2(4)1-5;/h5H,1H2,(H,3,4);/q;+2/p-2
• InChI Key： QVCFQEFEMBCIOI-UHFFFAOYSA-L
• SMILES： [Ca+2].[S-]CC(=O)[O-]

Computed Properties

• Exact Mass: 129.94
• Monoisotopic Mass: 129.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• Melting Point: -16.5 deg C
• Boiling Point: 225.5°C at 760 mmHg
• Flash Point: 99.8°C

Additional information on Calcium sulphidoacetate

Research Brief on Calcium Sulphidoacetate (CAS: 29820-13-1): Recent Advances and Applications

Calcium sulphidoacetate (CAS: 29820-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its sulphidoacetate moiety bound to a calcium ion, has been explored for its role in various biochemical pathways and its potential as a novel therapeutic agent. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its mechanisms of action and possible clinical applications.

One of the key areas of research has been the synthesis and optimization of calcium sulphidoacetate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound, addressing previous challenges related to its instability under certain conditions. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized product. This advancement is critical for ensuring the reproducibility of studies involving calcium sulphidoacetate and for facilitating its potential large-scale production.

In addition to its synthesis, the biological activity of calcium sulphidoacetate has been a focal point of recent investigations. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in animal models of chronic inflammation. The compound appears to modulate key inflammatory pathways, including the NF-κB signaling cascade, which plays a central role in the immune response. These findings suggest that calcium sulphidoacetate could be developed as a therapeutic for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another intriguing aspect of calcium sulphidoacetate is its potential application in oncology. Preliminary in vitro studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high oxidative stress levels. Researchers hypothesize that the sulphidoacetate moiety may act as a pro-oxidant, inducing oxidative damage in cancer cells while sparing normal cells. Further studies are needed to elucidate the precise mechanisms and to evaluate the compound's efficacy in vivo.

Despite these promising findings, challenges remain in the development of calcium sulphidoacetate as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be thoroughly investigated. Recent efforts have focused on formulating the compound to enhance its stability and delivery, with some studies exploring nanoparticle-based delivery systems to improve its therapeutic index.

In conclusion, calcium sulphidoacetate (CAS: 29820-13-1) represents a promising candidate for further development in the chemical biology and pharmaceutical fields. Recent advances in its synthesis, coupled with growing evidence of its biological activity, underscore its potential as a novel therapeutic agent. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications, addressing the remaining challenges to unlock its full therapeutic potential.